Cas no 7403-83-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 5-ethyl-5-(4H-pyran-4-yl)imidazolidine-2,4-dione
- NSC-403388
- 7403-83-0
- MLS003171537
- NSC403388
- DTXSID80323224
- SMR001875420
-
-
- Inchi： InChI=1S/C10H12N2O3/c1-2-10(7-3-5-15-6-4-7)8(13)11-9(14)12-10/h3-7H,2H2,1H3,(H2,11,12,13,14)
- InChI Key： WCURATOOMZTGRP-UHFFFAOYSA-N
- SMILES： CCC1(C(=O)NC(=O)N1)C2C=COC=C2
Computed Properties
- Exact Mass: 208.08486
- Monoisotopic Mass: 208.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.242
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.532
- PSA: 67.43
- LogP: 1.30600
Related Literature
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
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Muhammad Tahir,Chuanbao Cao,Faheem K. Butt,Faryal Idrees,Nasir Mahmood,Zulfiqar Ali,Imran Aslam,M. Tanveer,Muhammad Rizwan,Tariq Mahmood J. Mater. Chem. A, 2013,1, 13949-13955
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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